tert-Butyl 2-(aminomethyl)-2-ethylbutanoate
Cat. No. B1527859
M. Wt: 201.31 g/mol
InChI Key: VMCLIKGCSSRTJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6]([C:7]([CH2:8][CH3:9])([CH2:10][CH3:11])[C:12]#[N:13])=[O:14].[CH3:16][CH2:17][OH:18].[NH3:15]>>[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6]([C:7]([CH2:8][CH3:9])([CH2:10][CH3:11])[CH2:12][NH2:13])=[O:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCC(C#N)(CC)C(=O)OC(C)(C)C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCC(CC)(CN)C(=O)OC(C)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
